N-(4-carbamoylphenyl)-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C15H13ClN4O2S
• Molecular Weight: 348.8 g/mol
• IUPAC Name: N-(4-carbamoylphenyl)-5-chloro-2-prop-2-enylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H13ClN4O2S/c1-2-7-23-15-18-8-11(16)12(20-15)14(22)19-10-5-3-9(4-6-10)13(17)21/h2-6,8H,1,7H2,(H2,17,21)(H,19,22)
• InChI Key: SQZAKTLEBCBPCI-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC=C(C(=N1)C(=O)NC2=CC=C(C=C2)C(=O)N)Cl

Description

N-(4-carbamoylphenyl)-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide is a pyrimidine-based compound characterized by a 5-chloro substituent on the pyrimidine ring, a prop-2-en-1-ylsulfanyl (allylthio) group at position 2, and a 4-carbamoylphenyl-linked carboxamide moiety at position 2. Pyrimidine derivatives are widely studied in medicinal chemistry due to their roles as kinase inhibitors, antiviral agents, or enzyme modulators.

Comparison with Similar Compounds

Table 1. Substituent Comparison

Compound Name	Position 2 Substituent	Position 4 Substituent	Key Functional Groups	Molecular Weight (g/mol)
Target Compound	Allylthio	4-Carbamoylphenyl carboxamide	Chloro, Allylthio, Carbamoyl	~350 (estimated)
Compound 2.1	Isopropylthio	4-Carbamoylphenyl carboxamide	Chloro, Isopropylthio	~352 (estimated)
Compound 2.2	Allylthio	Benzofuran-methoxyphenyl carboxamide	Chloro, Methoxy, Benzofuran	~485 (estimated)
Compound 2.5	Sulfonyl-4-fluorobenzyl	Thiadiazolyl carboxamide	Chloro, Sulfonyl, Fluorine	427.86
Compound 2.4	N/A	Sulfamoylphenyl-nitrobenzothiophene	Nitro, Sulfamoyl, Benzothiophene	~500 (estimated)

Table 2. Inferred Property Differences

Compound	Lipophilicity	Solubility	Reactivity	Metabolic Stability
Target Compound	Moderate	Moderate	High (allylthio)	Moderate
Compound 2.1	High	Low	Low	High
Compound 2.2	Moderate	High	Moderate	Moderate
Compound 2.5	Low	High	Low (sulfonyl)	High
Compound 2.4	Low	High	High (nitro)	Low